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Compound of Interest

Compound Name: GSK962

Cat. No.: B15581529

Get Quote

Ensuring the safe and environmentally responsible disposal of chemical compounds is a critical

component of laboratory safety and regulatory compliance. This document provides detailed

guidance on the proper disposal procedures for GSK962, a compound identified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[1] Adherence to these

protocols is essential to protect personnel and the environment.

Chemical and Safety Data
The following table summarizes the key chemical and safety information for GSK962. This data

should be consulted prior to handling and disposal to ensure awareness of the compound's

properties and associated hazards.
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Property Value Reference

Chemical Name

1-[(5R)-4,5-Dihydro-5-phenyl-

1H-pyrazol-1-yl]-2,2-dimethyl-

1-propanone

CAS Number 2049872-86-6 [2][3][4]

Molecular Formula C₁₄H₁₈N₂O [2][3]

Molecular Weight 230.31 g/mol [2][3][4]

Physical Form White to beige powder [4]

Solubility DMSO: 2 mg/mL [4]

Storage Temperature 2-8°C [4]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

GHS Precautionary

Statements

P264, P270, P273, P301 +

P312, P330, P391, P501
[1]

Disposal Procedures
The proper disposal of GSK962, whether in solid form or in solution, must be conducted in

accordance with institutional and local regulations for hazardous waste. Under no

circumstances should GSK962 be disposed of down the drain or in regular solid waste.

Step 1: Personal Protective Equipment (PPE)

Before handling GSK962 for disposal, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat
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Step 2: Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure

proper disposal.

Solid Waste:

Collect unused or expired solid GSK962, along with any grossly contaminated items (e.g.,

weigh boats, contaminated paper towels), in a dedicated, properly labeled hazardous

waste container.

The container should be made of a compatible material, be in good condition, and have a

secure lid.

Label the container clearly as "Hazardous Waste" and include the full chemical name

("GSK962") and the primary hazard(s) (e.g., "Toxic," "Environmental Hazard").

Liquid Waste:

Solutions containing GSK962 should be collected in a dedicated, leak-proof, and clearly

labeled hazardous waste container.

The container label must include "Hazardous Waste," the chemical name ("GSK962"), the

solvent(s) used, and the approximate concentration of the compound.

Do not mix GSK962 solutions with other incompatible waste streams.

Contaminated Sharps:

Any sharps (e.g., needles, pipette tips) contaminated with GSK962 must be disposed of in

a designated, puncture-resistant sharps container that is also labeled as hazardous waste.

Step 3: Rinsing of Empty Containers

Empty containers that held GSK962 must be properly decontaminated before being discarded.

Perform a triple rinse of the empty container with a suitable solvent in which GSK962 is

soluble (e.g., DMSO, followed by a more volatile solvent like ethanol or acetone).
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Collect all rinsate as hazardous liquid waste and add it to the appropriate liquid waste

container.

After triple rinsing, the container may be disposed of according to institutional guidelines for

decontaminated lab glass or plastic.

Step 4: Storage and Disposal

Store all hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Ensure all waste containers are kept closed except when adding waste.

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

GSK962 and associated materials.
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Caption: Workflow for the safe disposal of GSK962 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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